Cas no 1654021-72-3 (Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate)

• Product Name: Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate
• CAS No: 1654021-72-3
• MF: C₁₀H₈Cl₂N₂O₃
• MW: 275.08812046051
• MDL: MFCD29059346
• CID: 4610621
• Update Time: 2025-11-03

Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate
• ethyl 2-(5,6-dichloro-2-cyanopyridin-3-yl)oxyacetate
• ethyl 2-[(5,6-dichloro-2-cyanopyridin-3-yl)oxy]acetate
• W11111

• MDL： MFCD29059346
• Inchi： 1S/C10H8Cl2N2O3/c1-2-16-9(15)5-17-8-3-6(11)10(12)14-7(8)4-13/h3H,2,5H2,1H3
• InChI Key： WYCRFZDCHQMSRX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C#N)C(=C1)OCC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 2.8
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate

Comprehensive Overview of Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate (CAS No. 1654021-72-3)

Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate, with the CAS number 1654021-72-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine core substituted with chloro and cyano groups, is widely studied for its potential applications in drug discovery and crop protection. Its unique structural attributes make it a valuable intermediate in synthesizing biologically active molecules.

The compound’s molecular structure combines a 2-cyanopyridine scaffold with an ethoxyacetate side chain, offering versatility in chemical modifications. Researchers are particularly interested in its role as a building block for designing small-molecule inhibitors, given its ability to interact with enzymes and receptors. Recent studies highlight its relevance in developing antiviral agents and herbicides, aligning with global trends toward sustainable agriculture and infectious disease control.

In the context of green chemistry, Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate is often discussed for its synthetic efficiency and potential to reduce waste. Innovations in catalytic processes have improved its production scalability, addressing industry demands for cost-effective and environmentally friendly methods. These advancements resonate with the growing focus on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

From a drug development perspective, this compound’s bioisosteric properties are noteworthy. Its chloro and cyano substituents enhance binding affinity to biological targets, making it a candidate for kinase inhibitors and GPCR modulators. Such applications are frequently searched in academic and industrial databases, reflecting the compound’s relevance in precision medicine and oncology research.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1654021-72-3, ensuring purity and consistency in research applications. Quality control protocols for this compound often emphasize regulatory compliance, particularly in markets with stringent REACH or FDA guidelines. These aspects are critical for laboratories aiming to integrate the compound into high-throughput screening platforms.

Emerging trends in AI-driven molecular design have further amplified interest in Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate. Computational models predict its utility in fragment-based drug discovery, reducing trial-and-error in synthesis. This aligns with frequent search queries about machine learning in chemistry and de novo drug design, positioning the compound at the intersection of traditional and cutting-edge science.

In summary, Ethyl 2-((5,6-dichloro-2-cyanopyridin-3-yl)oxy)acetate (1654021-72-3) exemplifies the synergy between structural ingenuity and practical utility. Its applications span pharmaceuticals, agrochemicals, and material science, driven by ongoing innovations in synthesis and analysis. As research continues to uncover its potential, this compound remains a focal point for scientists navigating the complexities of modern chemical innovation.